Cas no 1343111-80-7 (3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,4-triazol-5-amine)
3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,4-triazol-5-amine Chemical and Physical Properties
Names and Identifiers
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- EN300-879592
- 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,4-triazol-5-amine
- 1343111-80-7
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- Inchi: 1S/C6H9N7/c1-2-13-5(8-3-9-13)4-10-6(7)12-11-4/h3H,2H2,1H3,(H3,7,10,11,12)
- InChI Key: OTRZDDCLIADWNH-UHFFFAOYSA-N
- SMILES: N1(CC)C(C2=NC(N)=NN2)=NC=N1
Computed Properties
- Exact Mass: 179.09194332g/mol
- Monoisotopic Mass: 179.09194332g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 98.3Ų
3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,4-triazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-879592-0.05g |
3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,4-triazol-5-amine |
1343111-80-7 | 95.0% | 0.05g |
$1056.0 | 2025-02-21 | |
| Enamine | EN300-879592-0.1g |
3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,4-triazol-5-amine |
1343111-80-7 | 95.0% | 0.1g |
$1106.0 | 2025-02-21 | |
| Enamine | EN300-879592-0.25g |
3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,4-triazol-5-amine |
1343111-80-7 | 95.0% | 0.25g |
$1156.0 | 2025-02-21 | |
| Enamine | EN300-879592-0.5g |
3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,4-triazol-5-amine |
1343111-80-7 | 95.0% | 0.5g |
$1207.0 | 2025-02-21 | |
| Enamine | EN300-879592-1.0g |
3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,4-triazol-5-amine |
1343111-80-7 | 95.0% | 1.0g |
$1256.0 | 2025-02-21 | |
| Enamine | EN300-879592-2.5g |
3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,4-triazol-5-amine |
1343111-80-7 | 95.0% | 2.5g |
$2464.0 | 2025-02-21 | |
| Enamine | EN300-879592-5.0g |
3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,4-triazol-5-amine |
1343111-80-7 | 95.0% | 5.0g |
$3645.0 | 2025-02-21 | |
| Enamine | EN300-879592-10.0g |
3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,4-triazol-5-amine |
1343111-80-7 | 95.0% | 10.0g |
$5405.0 | 2025-02-21 |
3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,4-triazol-5-amine Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,4-triazol-5-amine
3-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-1H-1,2,4-Triazol-5-Amine: A Comprehensive Overview
3-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-1H-1,2,4-Triazol-5-Amine, also known by its CAS registry number CAS No. 134311-80-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of triazole derivatives, which are widely studied due to their unique chemical properties and potential applications in various industries. The structure of this compound features two triazole rings connected by an ethyl group, making it a derivative of the 1H-1,2,4-triazole family.
The synthesis of 3-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-1H-1,2,4-Triazol-5-Amine involves a series of carefully controlled reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. One notable approach involves the use of microwave-assisted synthesis techniques, which have been shown to significantly reduce reaction times while maintaining high product quality. This method has been particularly effective in synthesizing triazole derivatives due to the ability to control reaction conditions precisely.
The chemical properties of this compound are heavily influenced by its triazole ring system. Triazoles are known for their aromaticity and ability to form strong hydrogen bonds, which contribute to their stability and reactivity. In the case of 3-(1-Ethyl..., the presence of an ethyl group introduces additional electron-donating effects, further modulating the compound's reactivity and solubility properties. These characteristics make it a promising candidate for applications in drug design and materials science.
Recent research has highlighted the potential of CAS No. 1343... as a building block in medicinal chemistry. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Additionally, studies have explored its role in catalytic processes, particularly in asymmetric catalysis and organocatalysis. These applications underscore the versatility of this compound in modern chemical research.
In terms of biological activity, 3-(... has shown promise as a potential lead compound in drug discovery efforts. Preclinical studies have demonstrated its ability to modulate key biological pathways associated with diseases such as cancer and neurodegenerative disorders. Researchers have also explored its potential as an anti-inflammatory agent due to its ability to inhibit certain inflammatory mediators.
The environmental impact of this compound is another area of active research. Studies have focused on understanding its biodegradability and toxicity profiles under various conditions. These investigations are crucial for ensuring that any industrial applications of this compound are environmentally sustainable and comply with regulatory standards.
In conclusion, 3-(..., with its unique chemical structure and diverse functional groups, represents a valuable addition to the arsenal of compounds available for chemical research and development. Its potential applications span across multiple disciplines, from materials science to medicinal chemistry. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.
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